1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone

• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 1-[4-[4-(2-fluorophenyl)piperazine-1-carbonyl]phenyl]ethanone
• InChI: InChI=1S/C19H19FN2O2/c1-14(23)15-6-8-16(9-7-15)19(24)22-12-10-21(11-13-22)18-5-3-2-4-17(18)20/h2-9H,10-13H2,1H3
• InChI Key: JSUDCKSGGWTZBQ-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F

Description

1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone, also known as FPE or 1-(4-{[4-(2-Fluorophenyl)piperazin-1-yl]carbonyl}phenyl)ethanone, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPE is a ketone derivative that belongs to the class of piperazine compounds and has been shown to possess various biological activities.

Mechanism of Action

The exact mechanism of action of 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine, serotonin, and glutamate systems. 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone has also been shown to modulate the activity of various enzymes and proteins involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone has also been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers. Additionally, 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone in lab experiments is its ability to modulate multiple biological pathways, making it a promising candidate for the treatment of various diseases. However, one of the limitations of using 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone is its limited solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for the study of 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone. One possible direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential use in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, further studies are needed to explore the safety and efficacy of 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone in humans.

Synthesis Methods

The synthesis of 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone involves the reaction of 2-fluoroacetophenone with piperazine followed by the reaction of the resulting intermediate with 4-nitrobenzoyl chloride. The final product is obtained after the reduction of the nitro group to an amino group using sodium dithionite.

Scientific Research Applications

1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, anxiolytic, and anti-inflammatory activities. 1-(4-{[4-(2-Fluorophenyl)-1-piperazinyl]carbonyl}phenyl)ethanone has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.